Cas no 1883426-06-9 (3-methoxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid)

• Product Name: 3-methoxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid
• CAS No: 1883426-06-9
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 5303763
• Update Time: 2026-03-10

3-methoxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid
• 3-methoxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylicacid

• Inchi： 1S/C8H7N3O3/c1-14-7-5-2-4(8(12)13)3-9-6(5)10-11-7/h2-3H,1H3,(H,12,13)(H,9,10,11)
• InChI Key： BFOLECOSTUQXKU-UHFFFAOYSA-N
• SMILES： O(C)C1C2=CC(C(=O)O)=CN=C2NN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.6
• Topological Polar Surface Area: 88.1

Additional information on 3-methoxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid

Comprehensive Analysis of 3-Methoxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylic Acid (CAS No. 1883426-06-9)

3-Methoxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid (CAS 1883426-06-9) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This pyrazolo[3,4-b]pyridine derivative has garnered attention due to its unique structural features, which make it a valuable intermediate in drug discovery. The presence of both methoxy and carboxylic acid functional groups enhances its reactivity, enabling diverse synthetic applications.

Recent studies highlight the growing interest in 3-methoxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid as a building block for kinase inhibitors and other bioactive molecules. Researchers are exploring its role in modulating protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research. The compound's CAS 1883426-06-9 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and structure-activity relationship (SAR) studies.

From a synthetic perspective, 3-methoxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid offers versatility. Its carboxylic acid moiety allows for easy derivatization into amides, esters, or other functional groups, while the methoxy group provides steric and electronic modulation. These properties align with current trends in fragment-based drug design (FBDD), where small molecules like this are used to target challenging biological pathways.

Environmental and green chemistry considerations are also driving interest in this compound. With the pharmaceutical industry focusing on sustainable synthesis, researchers are investigating eco-friendly routes to produce CAS 1883426-06-9 with minimal waste. This aligns with broader searches for biodegradable intermediates and catalysis optimization in heterocyclic chemistry.

Analytical characterization of 3-methoxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are critical for quality control, especially given the compound's potential use in high-throughput screening libraries. The precise measurement of its pKa and solubility profiles is another frequent research focus, as these parameters influence bioavailability in drug development.

In summary, 3-methoxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid (CAS 1883426-06-9) represents a multifaceted tool for modern chemical research. Its applications span from targeted therapy development to material science innovations, making it a compound of enduring scientific and industrial value.